Cas no 1134-61-8 (2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-)

2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)- structure
1134-61-8 structure
Product Name:2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-
CAS No:1134-61-8
MF:C12H8S2
MW:216.321920394897
CID:150865
PubChem ID:70813
Update Time:2025-04-19

2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-
    • 2-but-3-en-1-ynyl-5-thiophen-2-ylthiophene
    • 5-(3-buten-1-ynyl)-2,2'-bithiophene
    • 2,2'-Bithiophene, 5-(3-buten-1-ynyl)-
    • 5-(but-3-en-1-yn-1-yl)-2,2'-bithiophene
    • LMFA12000351
    • 5-(But-3-ene-1-ynyl)-2,2'-bithienyl
    • InChI=1/C12H8S2/c1-2-3-5-10-7-8-12(14-10)11-6-4-9-13-11/h2,4,6-9H,1H
    • Q27105545
    • NS00094765
    • MEGxp0_001541
    • DTXSID70150400
    • 5-(3-Buten-1-ynyl)-2,2'-bithienyl
    • CHEMBL2252901
    • 5-But-3-en-1-ynyl-[2,2']bithiophenyl
    • 5-but-3-en-1-yn-1-yl-2,2'-bithiophene
    • SCHEMBL4785589
    • 2,2'-Bithiophene, 5-(3-buten-1-yn-1-yl)-
    • CHEBI:2015
    • 1134-61-8
    • 5-(but-3-en-1-ynyl)-2,2'-bithiophene
    • C08397
    • 5-(3-buten-1-ynyl)-2,2/'-bithiophene
    • Inchi: 1S/C12H8S2/c1-2-3-5-10-7-8-12(14-10)11-6-4-9-13-11/h2,4,6-9H,1H2
    • InChI Key: GWAIEOFEEWQORO-UHFFFAOYSA-N
    • SMILES: S1C(C#CC=C)=CC=C1C1=CC=CS1

Computed Properties

  • Exact Mass: 216.00684
  • Monoisotopic Mass: 216.00674260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 0
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